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Compound of Interest

Compound Name: MMP2-IN-2

cat. No.: B1680237

Technical Support Center: MMP2-IN-2

Welcome to the technical support center for MMP2-IN-2. This resource provides
troubleshooting guidance and answers to frequently asked questions to help researchers,
scientists, and drug development professionals effectively use MMP2-IN-2 in their experiments.

Product Information: MMP2-IN-2 at a Glance

For quick reference, the following table summarizes the key specifications of MMP2-IN-2.

Property Value
Target MMP-2 (Matrix Metalloproteinase-2)
IC50 (MMP-2) 4.2 uM[1]

MMP-13 (12 pM), MMP-9 (23.3 uM), MMP-8 (25

Other Inhibited MMPs (IC50)
HM)[1]

Binds to the active site of MMP-2, likely
Mechanism of Action chelating the catalytic zinc ion essential for its

activity.[2]

Cancer research (inhibiting tumor invasion and
Primary Applications metastasis), cardiovascular disease research,
fibrosis research.[2][3][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1680237?utm_src=pdf-interest
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.benchchem.com/product/b1680237?utm_src=pdf-body
https://www.medchemexpress.com/mmp2-in-2.html
https://www.medchemexpress.com/mmp2-in-2.html
https://synapse.patsnap.com/article/what-are-mmp2-inhibitors-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-mmp2-inhibitors-and-how-do-they-work
https://www.mdpi.com/2218-273X/15/1/35
https://www.mdpi.com/1422-0067/25/24/13691
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for MMP2-IN-2?

Al: The appropriate solvent for MMP2-IN-2 will depend on the specific formulation provided by
the manufacturer. It is crucial to refer to the solubility information on the product's datasheet.
For long-term storage, it is recommended to aliquot the stock solution and store it at -80°C for
up to six months or at -20°C for one month, protected from light, to prevent degradation from
repeated freeze-thaw cycles.[1]

Q2: Is MMP2-IN-2 selective for MMP-27?

A2: MMP2-IN-2 is a potent inhibitor of MMP-2, but it also shows inhibitory activity against other
matrix metalloproteinases, including MMP-13, MMP-9, and MMP-8, at higher concentrations.[1]
Therefore, while it is potent against MMP-2, it is not entirely selective. The selectivity of MMP
inhibitors is a critical factor in research to avoid off-target effects.[5]

Q3: How does MMP2-IN-2 inhibit MMP-2 activity?

A3: MMP-2 is a zinc-dependent endopeptidase, meaning it requires a zinc ion in its active site
to function.[2][3] MMP2-IN-2, like many small molecule MMP inhibitors, is thought to work by
binding to the active site of the enzyme and chelating this essential zinc ion, thereby blocking
its catalytic activity.[2]

Q4: What is the role of MMP-2 in physiological and pathological processes?

A4: MMP-2 is involved in the breakdown of the extracellular matrix, which is crucial for normal
processes like embryonic development, tissue remodeling, and wound healing.[4][6] However,
its overactivity is implicated in various diseases, including cancer metastasis, where it helps
cancer cells invade surrounding tissues, and in cardiovascular diseases by contributing to the
remodeling of blood vessels.[2][3]

Troubleshooting Guide: MMP2-IN-2 Not Inhibiting
MMP-2 Activity

If you are observing a lack of MMP-2 inhibition in your experiments with MMP2-IN-2, this guide
will walk you through potential causes and solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-2-not-inhibiting-mmp-2-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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